Cas no 2137660-33-2 (Cycloheptanepropanoic acid, β-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-)

• Product Name: Cycloheptanepropanoic acid, β-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• CAS No: 2137660-33-2
• MF: C₁₆H₂₉NO₄
• MW: 299.405765295029
• CID: 5258245
• PubChem ID: 165824281
• Update Time: 2023-08-23

Cycloheptanepropanoic acid, β-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanepropanoic acid, β-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• EN300-364214
• 4-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylbutanoic acid
• 2137660-33-2

• Inchi： 1S/C16H29NO4/c1-16(2,3)21-15(20)17-11-13(10-14(18)19)12-8-6-4-5-7-9-12/h12-13H,4-11H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： WBHDZMXNMMBQSV-UHFFFAOYSA-N
• SMILES： C1(C(CNC(OC(C)(C)C)=O)CC(O)=O)CCCCCC1

Computed Properties

• Exact Mass: 299.20965841g/mol
• Monoisotopic Mass: 299.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 458.6±28.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)